Cas no 1058394-53-8 (2-(2-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide
• CAS No: 1058394-53-8
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 5811997
• PubChem ID: 25882368
• Update Time: 2025-06-13

2-(2-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-[(1-thiophen-2-ylcyclopentyl)methyl]acetamide
• 2-(2-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide
• 1058394-53-8
• SR-01000921367
• F5222-0103
• VU0637588-1
• SR-01000921367-1
• 2-(2-methoxyphenoxy)-N-((1-(thiophen-2-yl)cyclopentyl)methyl)acetamide
• AKOS024500730

• Inchi： 1S/C19H23NO3S/c1-22-15-7-2-3-8-16(15)23-13-18(21)20-14-19(10-4-5-11-19)17-9-6-12-24-17/h2-3,6-9,12H,4-5,10-11,13-14H2,1H3,(H,20,21)
• InChI Key： SKIINIFVMMNZRG-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC=CC=2)CCCC1)(=O)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 345.13986477g/mol
• Monoisotopic Mass: 345.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide

Comprehensive Overview of 2-(2-Methoxyphenoxy)-N-{[1-(Thiophen-2-yl)cyclopentyl]methyl}acetamide (CAS No. 1058394-53-8)

2-(2-Methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide (CAS No. 1058394-53-8) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. Its molecular architecture combines a thiophene ring, a cyclopentyl moiety, and a methoxyphenoxy acetamide group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule, with studies exploring its interactions with biological targets.

The compound's synthetic pathway and structure-activity relationship (SAR) have been subjects of intense investigation. Its thiophene component is known for its electron-rich properties, which can enhance binding affinity in drug design. Meanwhile, the methoxyphenoxy group contributes to its solubility and metabolic stability, critical factors in pharmacokinetics. These features align with current trends in small-molecule drug discovery, where researchers prioritize compounds with balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the demand for novel heterocyclic compounds like 2-(2-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide has surged, driven by advancements in computational chemistry and high-throughput screening. Users frequently search for terms such as "thiophene derivatives in drug development" or "cyclopentyl-based bioactive molecules," reflecting the compound's relevance in modern research. Its CAS No. 1058394-53-8 is often queried in databases like PubChem and Reaxys, underscoring its importance in cheminformatics.

From a mechanistic perspective, this compound's potential to modulate enzyme activity or receptor signaling is under scrutiny. For instance, its thiophene ring may interact with aryl hydrocarbon receptors (AhR), a hot topic in immunology and cancer therapy. Such intersections with trending research areas enhance its appeal to both academic and industrial scientists. Additionally, its acetamide linker offers flexibility for structure-based optimization, a strategy widely discussed in medicinal chemistry forums.

Environmental and green chemistry considerations also play a role in the compound's profile. Researchers are exploring sustainable synthesis routes for 2-(2-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide, addressing concerns about solvent waste and energy efficiency. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Such efforts resonate with users searching for "eco-friendly synthetic methods" or "green pharmaceuticals."

In summary, 2-(2-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide (CAS No. 1058394-53-8) represents a compelling case study in molecular design and application-driven research. Its multifaceted properties bridge gaps between chemical synthesis, biological efficacy, and environmental sustainability, making it a standout subject in contemporary scientific discourse.